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Professionals
Introduction: Allura Red AC (FD&C Red No. 40) is a widely used synthetic azo dye in food,

beverages, and pharmaceuticals.[1] Its use as a colorant in animal feed, particularly in a

research context, allows for the investigation of its physiological and behavioral effects. These

application notes provide a summary of key findings from animal studies and detailed protocols

for researchers investigating the impact of Allura Red AC.

Quantitative Data Summary
The following tables summarize quantitative data from various toxicological and physiological

studies of Allura Red AC in different animal models.

Table 1: General and Developmental Toxicity Studies in Rodents
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Animal Model Dosage
Duration of
Exposure

Key Findings Reference

Sprague-Dawley

Rats

0.0%, 2.5%,

5.0%, or 10.0%

of the diet

2 weeks prior to

breeding,

throughout

gestation and

lactation, and

continuously for

offspring

Reduced

reproductive

success,

parental and

offspring weight,

brain weight, and

survival.

Decreased

running wheel

activity.

[2]

Rats Not specified Chronic

No consistent

significant toxic

effects from

lifetime

exposure.

[3]

Mice Not specified Lifetime
Development of

lymphomas.
[3]

Rabbits Not specified
Teratogenicity

study

No Observed

Adverse Effect

Level (NOAEL)

of 700 mg/kg

body weight per

day. No

treatment-related

effects on

various

reproductive and

fetal parameters.

[4]

Table 2: Safety and Maximum Safe Levels in Various Animal Species
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Animal Species
Maximum Safe Level
(mg/kg complete feed)

Reference

Guinea pig, chinchilla, degu,

hamster, gerbil, chipmunk
500 [4]

Ferrets 99 [4]

Rabbits 123 [4]

Canaries, budgerigars, mynah,

toucans
45 [4]

Lovebirds 51 [4]

Cockatiels 79 [4]

Cockatoos 115 [4]

Amazons 145 [4]

Parrots 147 [4]

Yellow breast macaw 150 [4]

Blue-throated macaw 173 [4]

Hyacinth macaw 214 [4]

Dogs 370 [5]

Cats 308 [5]

Table 3: Studies on Gut Health and Inflammation in Mice
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Animal Model Dosage
Duration of
Exposure

Key Findings Reference

Mice

Dose found in

commonly

consumed

dietary products

12 weeks

(chronic

exposure)

Exacerbated

experimental

colitis, elevated

colonic serotonin

(5-HT) levels,

and impaired

epithelial barrier

function.[6][7]

[6][7]

Germ-free Mice

Cecal transfer

from Allura Red

AC-exposed

mice

Not applicable

Worsened colitis

severity in

recipient mice.

[6]

Mice
Intermittent

exposure
12 weeks

Did not influence

susceptibility to

colitis.

[6]

Mice
Early life

exposure
Not specified

Heightened

susceptibility to

colitis later in life.

[6]

Experimental Protocols
Protocol 1: General Toxicity and Carcinogenicity Study
This protocol outlines a general approach for assessing the long-term toxicity and carcinogenic

potential of Allura Red AC in a rodent model.

1. Animal Model and Husbandry:

Select a suitable rodent strain (e.g., Sprague-Dawley rats or C57BL/6 mice).
House animals in a controlled environment with a 12-hour light/dark cycle, and ad libitum
access to food and water.
Acclimatize animals for at least one week before the start of the study.
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2. Diet Preparation:

Prepare diets containing various concentrations of Allura Red AC (e.g., 0%, 1%, 2.5%, and
5% by weight).
Ensure homogenous mixing of the colorant within the feed.
Store diets in cool, dark, and dry conditions to prevent degradation.

3. Experimental Design:

Randomly assign animals to different dietary groups (a minimum of 50 animals per sex per
group is recommended for carcinogenicity studies).
Monitor and record food consumption and body weights weekly.
Conduct daily clinical observations for any signs of toxicity.

4. Data Collection and Analysis:

Perform hematology and clinical chemistry analysis at interim and terminal time points.
At the end of the study (e.g., 24 months), conduct a full necropsy.
Collect and weigh major organs.
Preserve tissues in 10% neutral buffered formalin for histopathological examination.
Statistically analyze the data for significant differences between control and treated groups.

Protocol 2: Evaluation of Allura Red AC on Colitis
Susceptibility
This protocol is based on studies investigating the effect of Allura Red AC on inflammatory

bowel disease models.[6][7]

1. Animal Model and Induction of Colitis:

Use a mouse strain susceptible to chemically induced colitis (e.g., C57BL/6).
Administer Allura Red AC in drinking water for a predefined period (e.g., 12 weeks) before
colitis induction.
Induce colitis using an agent such as dextran sulfate sodium (DSS) in the drinking water.

2. Experimental Groups:

Control group: Regular drinking water, no DSS.
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Allura Red AC group: Drinking water with Allura Red AC, no DSS.
DSS group: Regular drinking water, with DSS.
Allura Red AC + DSS group: Drinking water with Allura Red AC, with DSS.

3. Assessment of Colitis Severity:

Monitor body weight, stool consistency, and presence of blood in feces daily.
Calculate the Disease Activity Index (DAI).
At the end of the experiment, collect colon tissue for histological analysis and measurement
of myeloperoxidase (MPO) activity as a marker of inflammation.

4. Mechanistic Studies:

Measure serotonin (5-HT) levels in colonic tissue using ELISA or HPLC.
Analyze gut microbiota composition through 16S rRNA sequencing of fecal samples.
Assess gut barrier function by measuring permeability to fluorescently labeled dextran in
vivo.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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